4-(4-Chlorophenyl)-2-(3,4-dichlorophenoxy)nicotinonitrile

• IUPAC Name: 4-(4-chlorophenyl)-2-(3,4-dichlorophenoxy)pyridine-3-carbonitrile
• InChI: InChI=1S/C18H9Cl3N2O/c19-12-3-1-11(2-4-12)14-7-8-23-18(15(14)10-22)24-13-5-6-16(20)17(21)9-13/h1-9H
• InChI Key: LYRDYLUZYUNKQC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(C(=NC=C2)OC3=CC(=C(C=C3)Cl)Cl)C#N)Cl
• Molecular Formula: C18H9Cl3N2O
• Molecular Weight: 375.6 g/mol

Description

4-(4-Chlorophenyl)-2-(3,4-dichlorophenoxy)nicotinonitrile, commonly known as 4-CN, is a synthetic compound that has been studied for its potential applications in a variety of scientific research fields. It is a derivative of nicotinonitrile and is composed of two aromatic rings, a phenyl ring and a chlorophenyl ring, connected by a 3,4-dichlorophenoxy bridge. 4-CN has been studied for its potential as an inhibitor of cytochrome P450 enzymes and for its antifungal properties.

Scientific Research Applications

Antimicrobial and Antifungal Applications

• Synthesis and Antimicrobial Activity : Nicotinonitrile derivatives, such as 2- Methoxy – 6 - {4' - [(4'''- Chlorophenyl) (phenyl) methyl amino] phenyl} - 4 - aryl nicotinonitrile, have been synthesized and assayed for their antimicrobial activity against various bacteria and fungi. The structures of these products were confirmed through various spectral and analytical methods (Guna, Bhadani, Purohit, & Purohit, 2015).
• Applications in the Plastic Industry : Certain biocidal compounds synthesized by reacting 4-hydroxy acetophenone with various chemicals showed promising antimicrobial effects when added to different plastics like LDPE, HDPE, and polystyrene. The biological activity of these blends was studied against specific bacteria, showcasing their potential use in enhancing the antimicrobial properties of plastic products (Zaiton, Assem, Arafa, Momen, & Said, 2018).

Antitumor Activities

• Synthesis and Antitumor Activities : 4-(4-Chlorophenyl)-3-cyano-6-(thien-2-yl)-1H-pyridin-2-one and its derivatives were synthesized and screened for antitumor and antibacterial activity. The glycosides and compounds synthesized showed regioselective properties and were tested for their biological activities, revealing potential in cancer treatment (El‐Sayed, Moustafa, Haikal, Abu-El-Halawa, & El Ashry, 2011).

Molluscicidal Activity

• Design and Molluscicidal Activity Screening : A series of nicotinonitrile derivatives were synthesized and tested for their molluscicidal activity against land snails. These compounds, particularly nicotinonitrile-2-thiolate salts, showed significant mortality rates and affected biochemical parameters like AChE, ALT, AST, and TSP levels in snails, indicating their potential use in controlling snail populations (Maaroof et al., 2022).